Cas no 54584-09-7 (benzothiazole, 2-(1h-pyrrol-2-yl)- (9ci))

benzothiazole, 2-(1h-pyrrol-2-yl)- (9ci) structure
54584-09-7 structure
Product Name:benzothiazole, 2-(1h-pyrrol-2-yl)- (9ci)
CAS No:54584-09-7
MF:C11H8N2S
MW:200.259620666504
CID:942081
PubChem ID:135625483
Update Time:2025-04-19

benzothiazole, 2-(1h-pyrrol-2-yl)- (9ci) Chemical and Physical Properties

Names and Identifiers

    • benzothiazole, 2-(1h-pyrrol-2-yl)- (9ci)
    • Benzothiazole, 2-(1H-pyrrol-2-yl)-
    • 2-(2-Pyrrolyl)-benzothiazole
    • benzothiazolylazole
    • 2-(pyrrol-2-yl)benzothiazole
    • SCHEMBL7675993
    • OCMOSCCTQWDOSF-UHFFFAOYSA-N
    • 54584-09-7
    • 2-(1H-Pyrrol-2-yl)benzo[d]thiazole
    • DB-325972
    • Inchi: 1S/C11H8N2S/c1-2-6-10-8(4-1)13-11(14-10)9-5-3-7-12-9/h1-7,12H
    • InChI Key: OCMOSCCTQWDOSF-UHFFFAOYSA-N
    • SMILES: S1C2C=CC=CC=2N=C1C1=CC=CN1

Computed Properties

  • Exact Mass: 200.04081944g/mol
  • Monoisotopic Mass: 200.04081944g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 210
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 56.9Ų
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